Cas no 1206970-11-7 (3-(benzenesulfonyl)azetidine)

• Product Name: 3-(benzenesulfonyl)azetidine
• CAS No: 1206970-11-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD14585255
• CID: 4456740
• PubChem ID: 53485999
• Update Time: 2025-04-24

3-(benzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)azetidine,hydrochloride
• 3-(benzenesulfonyl)azetidine hydrochloride;F9995-2466;
• 3-(Benzenesulfonyl)azetidine
• 3-(Phenylsulfonyl)-azetidine HCl
• 3-(Phenylsulfonyl)azetidine
• 3-(Benzenesulfonyl)azetidine HCl
• Azetidine, 3-(phenylsulfonyl)-
• CS-0442256
• BP-11579
• 1206970-11-7
• G50403
• EN300-3012160
• BS-30272
• DTXSID60704850
• SB50774
• 3-(benzenesulfonyl)azetidine

• MDL： MFCD14585255
• Inchi： 1S/C9H11NO2S/c11-13(12,9-6-10-7-9)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
• InChI Key： ZAKRJACOZVLRFD-UHFFFAOYSA-N
• SMILES： N1CC(S(C2=CC=CC=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 233.02800
• Monoisotopic Mass: 197.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 2.64370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds